Sinalbin
Sinalbin
Sinalbin is a glucosinolate.
Brand Name:
Vulcanchem
CAS No.:
20196-67-2
VCID:
VC0192387
InChI:
InChI=1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)/t9-,11-,12+,13-,14+/m1/s1
SMILES:
C1=CC(=CC=C1CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C16H24NO5·C14H18NO10S2
Molecular Weight:
425.4 g/mol
Sinalbin
CAS No.: 20196-67-2
Natural Products
VCID: VC0192387
Molecular Formula: C16H24NO5·C14H18NO10S2
Molecular Weight: 425.4 g/mol
| CAS No. | 20196-67-2 |
|---|---|
| Product Name | Sinalbin |
| Molecular Formula | C16H24NO5·C14H18NO10S2 |
| Molecular Weight | 425.4 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate |
| Standard InChI | InChI=1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)/t9-,11-,12+,13-,14+/m1/s1 |
| Standard InChIKey | WWBNBPSEKLOHJU-LPUQOGTASA-N |
| Isomeric SMILES | C1=CC(=CC=C1CC(=NOS(=O)(=O)O)S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
| SMILES | C1=CC(=CC=C1CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O)O |
| Description | Sinalbin is a glucosinolate. |
| Synonyms | sinalbin sinapine p-hydroxybenzylglucosinolate |
| PubChem Compound | 656568 |
| Last Modified | Nov 11 2021 |
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